Cas no 109448-48-8 (1,4-Piperazinediethanaminium,N1,N4-diethyl-N1,N1,N4,N4-tetramethyl-, iodide (1:2))

• Product Name: 1,4-Piperazinediethanaminium,N1,N4-diethyl-N1,N1,N4,N4-tetramethyl-, iodide (1:2)
• CAS No: 109448-48-8
• MF: C₁₆H₃₈I₂N₄
• MW: 540.308668613434
• CID: 159427
• PubChem ID: 60325
• Update Time: 2025-04-19

1,4-Piperazinediethanaminium,N1,N4-diethyl-N1,N1,N4,N4-tetramethyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediethanaminium,N1,N4-diethyl-N1,N1,N4,N4-tetramethyl-, iodide (1:2)
• ethyl-[2-[4-[2-[ethyl(dimethyl)azaniumyl]ethyl]piperazin-1-yl]ethyl]-dimethylazanium,diiodide
• (1,4-Piperazinediyldiethylene)bis(ethyldimethylammonium iodide)
• 1,4-Bis-[2-(aethyl-dimethyl-ammonio)-aethyl]-piperazi
• 1,4-bis-[2-(ethyl-dimethyl-ammonio)-ethyl]-piperazine, diiodide
• 2,2'-piperazine-1,4-diylbis(n-ethyl-n,n-dimethylethanaminium) diiodide
• AC1L1T0K
• AMMONIUM, (1,4-PIPERAZINEDIYLDIETHYLENE)BIS(ETHYLDIMETHYL-, DIIODIDE
• LS-18940
• N,N'-[Piperazine-1,4-diyldi(ethane-2,1-diyl)]bis(N,N-dimethylethan-1-aminium) diiodide
• 324 HC
• DTXSID30911170
• 109448-48-8

• Inchi： 1S/C16H38N4.2HI/c1-7-19(3,4)15-13-17-9-11-18(12-10-17)14-16-20(5,6)8-2;;/h7-16H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： WMZLXGDNYPTLTN-UHFFFAOYSA-L
• SMILES： [I-].[I-].N1(CC[N+](C)(C)CC)CCN(CC[N+](C)(C)CC)CC1

Computed Properties

• Exact Mass: 501.8204
• Monoisotopic Mass: 540.118583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• PSA: 6.48